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Compound of Interest

Compound Name: Nitro Red

Cat. No.: B1584791

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for
Nitro Red, a synthetic organic azo dye. For clarity, this guide refers to the compound by its
common chemical name, Toluidine Red, also known under the Colour Index generic name C.I.
Pigment Red 3. It is primarily used as a pigment in industrial coatings and as a staining agent
in histology and microscopy.[1][2][3] Adherence to proper safety protocols is essential when
handling this chemical to minimize risk and ensure a safe laboratory environment.

Chemical and Physical Properties

Toluidine Red is a dark red powder.[4] Its insolubility in water but solubility in many organic
solvents are key considerations for its use and for potential cleanup scenarios.[3]
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Property Data Reference(s)
1-[(4-methyl-2-

IUPAC Name nitrophenyl)diazenyllnaphthale  [5]
n-2-ol
C.I. Pigment Red 3, C.1I.

Synonyms [415]
12120, Hansa Red B

CAS Number 2425-85-6 [2][4]

EC Number 219-372-2 [4]

Molecular Formula C17H13Ns03 [1][5]

Molecular Weight 307.30 g/mol [5]1[6]

Appearance Red powder [4]

Melting Point 270-272 °C

Boiling Point > 280 °C [7]
Insoluble in water; Slightly

Solubility soluble in ethanol, xylene, [31517]
ethers, ketones.

Density 1.34 -1.52 g/cm3 at 25 °C [7]

Vapor Pressure

0 Paat25°C

[7]

Toxicological Information

The toxicological properties of Toluidine Red have not been fully investigated.[4] However,

available data suggests it should be handled with caution as it may cause irritation and has

limited evidence of carcinogenic effect.[4]
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Parameter

Data / Finding

Reference(s)

Acute Oral Toxicity

LD50 (Rat, oral): > 2,000
mg/kg bw

[7]

Skin Irritation

May cause skin irritation.[4]
Prolonged or repeated contact
may result in defatting and
drying of the skin, causing
irritation and dermatitis (rash).

[8]

[4]18]

Eye Irritation

May cause eye irritation.[4]
Classified as a moderate eye
irritant based on tests of similar
mixtures, potentially causing
tearing, reddening, and/or

swelling.[8]

[4](8]

May cause respiratory tract
irritation.[4] Excessive

inhalation may cause nasal

Inhalation ) o (41181
and respiratory irritation and
central nervous system effects.
[8]
May cause gastrointestinal
) irritation with nausea, vomiting,
Ingestion [3114]

and diarrhea.[4] Ingestion can

cause cyanosis.[3]

Carcinogenicity

IARC Group 3: Not classifiable
as to its carcinogenicity to
humans.[9] There is limited
evidence in experimental
animals for the carcinogenicity
of C.I. Pigment Red 3.[7]

[71°]

Chronic Exposure

No information found.[4]

[4]
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Fire and Reactivity Data

Toluidine Red is a stable solid, but certain conditions and materials should be avoided. It is not

considered flammable and has no listed flash point.

Parameter Data / Finding Reference(s)
May be combustible at high
Flammability temperatures.[10] Not [10]
considered flammable.
Flash Point Not applicable. [4]
Autoignition Temperature Not applicable. [4]
Stable under normal
Chemical Stability temperatures and pressures. [4]
[4]
- ) Dust generation, excess heat,
Conditions to Avoid ) ] ] [4][10]
incompatible materials.[4][10]
Incompatible Materials Strong oxidizing agents.[4][10] [4][10]
Carbon monoxide, carbon
N dioxide, oxides of nitrogen,
Hazardous Decomposition [4][10]

irritating and toxic fumes and
gases.[4][10]

Occupational Exposure Limits

No OSHA PELs or ACGIH
TLVs are listed for this

chemical.

[4]

Safety and Handling

Proper handling procedures are critical to minimize exposure. This involves a combination of

engineering controls, administrative controls, and personal protective equipment.

Engineering Controls
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Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[4] Use with adequate ventilation to keep airborne concentrations low and
minimize dust generation.[4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn to prevent skin, eye, and respiratory exposure.

Routes of Exposure

Skin Contact Eye Contact Inhalation of Dust
Prevent revent Prevent Prevent
Required Personal Protective Equipment

Y
Impervious Gloves . : ah Qi o NIOSH-approved Respirator
(Nitrile Rubber) Lab Coat / Protective Clothing Safety Goggles with Side-Shields (f dust is generated)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Safe Handling of Nitro Red
(Toluidine Red)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584791#nitro-red-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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